4-[(1Z)-1-{2-[(2,5-dimethylfuran-3-yl)carbonyl]hydrazinylidene}ethyl]phenyl acetate

• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol
• IUPAC Name: [4-[(Z)-N-[(2,5-dimethylfuran-3-carbonyl)amino]-C-methylcarbonimidoyl]phenyl] acetate
• InChI: InChI=1S/C17H18N2O4/c1-10-9-16(12(3)22-10)17(21)19-18-11(2)14-5-7-15(8-6-14)23-13(4)20/h5-9H,1-4H3,(H,19,21)/b18-11-
• InChI Key: CZWPXWPKXUQROI-WQRHYEAKSA-N
• Isomeric SMILES: CC1=CC(=C(O1)C)C(=O)N/N=C(/C)\C2=CC=C(C=C2)OC(=O)C
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NN=C(C)C2=CC=C(C=C2)OC(=O)C

Description

4-[(1Z)-1-{2-[(2,5-dimethylfuran-3-yl)carbonyl]hydrazinylidene}ethyl]phenyl acetate is an organic compound that belongs to the class of hydrazones This compound is characterized by the presence of a hydrazone functional group, which is a derivative of hydrazine The compound also contains a furan ring, which is a five-membered aromatic ring with one oxygen atom, and an acetate group, which is an ester derived from acetic acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1Z)-1-{2-[(2,5-dimethylfuran-3-yl)carbonyl]hydrazinylidene}ethyl]phenyl acetate can be achieved through a multi-step process:

Formation of the Hydrazone: The initial step involves the reaction of 2,5-dimethylfuran-3-carboxaldehyde with hydrazine hydrate to form the corresponding hydrazone. This reaction is typically carried out in an ethanol solvent under reflux conditions for several hours.

Acylation: The hydrazone is then reacted with 4-acetoxybenzaldehyde in the presence of an acid catalyst, such as p-toluenesulfonic acid, to form the final product. The reaction is conducted under reflux conditions in an appropriate solvent, such as toluene or dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(1Z)-1-{2-[(2,5-dimethylfuran-3-yl)carbonyl]hydrazinylidene}ethyl]phenyl acetate can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form a furanone derivative. Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: The hydrazone group can be reduced to form the corresponding hydrazine derivative. This reaction can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The acetate group can be substituted with other functional groups through nucleophilic substitution reactions. For example, treatment with a nucleophile such as sodium methoxide can replace the acetate group with a methoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Reduction: Sodium borohydride in ethanol, lithium aluminum hydride in tetrahydrofuran.

Substitution: :